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molecular formula C14H19ClN2O2 B5779845 ethyl 4-(4-chlorobenzyl)-1-piperazinecarboxylate

ethyl 4-(4-chlorobenzyl)-1-piperazinecarboxylate

Cat. No. B5779845
M. Wt: 282.76 g/mol
InChI Key: QRBOXOHKMGEZEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04263299

Procedure details

A mixture of 1-carboethoxypiperazine (25 g; 0.157 mole), 4-chlorobenzyl chloride (26 g; 0.162 mole) and ethanol (250 ml) was gently refluxed for 5 hours and the solvent removed in vacuo. The resulting oil crystallised on cooling to give the hydrochloride of the title compound. Recrystallisation from ethanol gave 29 g (58%) of material of m.p. 208°-210°. (Found; C, 52.70; H, 6.41; N, 8.62; Cl, 21.51; C14H19ClN2O2HCl requires; C, 52.67; H, 6.31; N, 8.78; Cl, 22.20%).
Name
1-carboethoxypiperazine
Quantity
25 g
Type
reactant
Reaction Step One
Name
4-chlorobenzyl chloride
Quantity
26 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
250 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([N:6]1[CH2:11][CH2:10][NH:9][CH2:8][CH2:7]1)([O:3][CH2:4][CH3:5])=[O:2].[Cl:12][C:13]1[CH:20]=[CH:19][C:16]([CH2:17]Cl)=[CH:15][CH:14]=1>C(O)C>[C:1]([N:6]1[CH2:11][CH2:10][N:9]([CH2:17][C:16]2[CH:19]=[CH:20][C:13]([Cl:12])=[CH:14][CH:15]=2)[CH2:8][CH2:7]1)([O:3][CH2:4][CH3:5])=[O:2]

Inputs

Step One
Name
1-carboethoxypiperazine
Quantity
25 g
Type
reactant
Smiles
C(=O)(OCC)N1CCNCC1
Name
4-chlorobenzyl chloride
Quantity
26 g
Type
reactant
Smiles
ClC1=CC=C(CCl)C=C1
Name
ethanol
Quantity
250 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was gently refluxed for 5 hours
Duration
5 h
CUSTOM
Type
CUSTOM
Details
the solvent removed in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting oil crystallised
TEMPERATURE
Type
TEMPERATURE
Details
on cooling

Outcomes

Product
Name
title compound
Type
product
Smiles
C(=O)(OCC)N1CCN(CC1)CC1=CC=C(C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.